molecular formula C14H18FNO3 B1472691 Cis-benzyl 3-fluoro-4-hydroxy-4-methylpiperidine-1-carboxylate CAS No. 1612176-02-9

Cis-benzyl 3-fluoro-4-hydroxy-4-methylpiperidine-1-carboxylate

Cat. No. B1472691
CAS RN: 1612176-02-9
M. Wt: 267.3 g/mol
InChI Key: SNHPCHKVLAYMAK-GXTWGEPZSA-N
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Description

“Cis-benzyl 3-fluoro-4-hydroxy-4-methylpiperidine-1-carboxylate” is a chemical compound with the CAS Number: 1951439-26-1 . It has a molecular weight of 321.27 and its IUPAC name is benzyl (3R,4S)-3-fluoro-4-hydroxy-4-(trifluoromethyl)piperidine-1-carboxylate . The compound is typically stored at temperatures between 2-8°C and appears as a white to yellow solid .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H15F4NO3/c15-11-8-19(7-6-13(11,21)14(16,17)18)12(20)22-9-10-4-2-1-3-5-10/h1-5,11,21H,6-9H2/t11-,13+/m1/s1 . This code provides a detailed description of the compound’s molecular structure.


Physical And Chemical Properties Analysis

“this compound” is a white to yellow solid . It has a molecular weight of 321.27 and should be stored at temperatures between 2-8°C .

Scientific Research Applications

Synthesis and Ring Opening

Researchers have developed methods for the synthesis of cis-3-alkylaziridine-2-carboxylates, leading to the creation of chiral aziridines. These compounds are used for the synthesis of various amino acids via regioselective aziridine ring openings, showcasing the versatility of cis-3-alkylaziridine-2-carboxylates in producing pharmacologically significant molecules (Lee et al., 2001).

Enzyme-catalyzed Kinetic Resolution

The enzyme-catalyzed kinetic resolution of piperidine hydroxy esters has been achieved with high enantioselectivity. This process is significant for the asymmetric synthesis of bioactive compounds, demonstrating the application of cis-benzyl 3-fluoro-4-hydroxy-4-methylpiperidine-1-carboxylate and related compounds in producing enantiomerically pure substances (Solymár, Forró, & Fülöp, 2004).

Synthesis of Substituted Piperidines

The synthesis of 2,5-substituted piperidines, including cis-benzyl piperidines, involves key steps such as α-chlorination and nucleophilic substitution. These compounds are important for the development of analgesic drugs, underscoring the critical role of this compound in medicinal chemistry (Baens et al., 1993).

Analytical Applications

The determination of pyrethroid metabolites in human urine demonstrates the analytical utility of fluorinated compounds. Specifically, 4-fluoro-3-phenoxybenzoic acid serves as a urinary marker for exposure to certain pesticides, highlighting the role of fluorinated analogs in toxicological studies (Kühn et al., 1996).

Advanced Synthetic Techniques

Innovative synthetic routes for tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, a key intermediate in pharmaceutical synthesis, illustrate the complex chemical manipulations possible with this compound derivatives. These methods provide efficient access to compounds with significant pharmacological activity (Chen Xin-zhi, 2011).

Safety and Hazards

The compound has several hazard statements including H302, H315, H320, and H335 . This suggests that it may be harmful if swallowed, cause skin irritation, cause eye irritation, and may cause respiratory irritation . Therefore, it’s important to handle this compound with care and follow all safety precautions.

properties

IUPAC Name

benzyl (3S,4S)-3-fluoro-4-hydroxy-4-methylpiperidine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18FNO3/c1-14(18)7-8-16(9-12(14)15)13(17)19-10-11-5-3-2-4-6-11/h2-6,12,18H,7-10H2,1H3/t12-,14-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNHPCHKVLAYMAK-JSGCOSHPSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCN(CC1F)C(=O)OCC2=CC=CC=C2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@]1(CCN(C[C@@H]1F)C(=O)OCC2=CC=CC=C2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18FNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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